2-cyclopropyl-1H-benzimidazole
Overview
Description
2-Cyclopropyl-1H-benzimidazole is a derivative of benzimidazole, a heterocyclic compound consisting of fused benzene and imidazole rings. This compound is of interest due to its potential biological activities and its structural similarity to compounds that exhibit various pharmacological properties.
Synthesis Analysis
The synthesis of 2-cyclopropyl-1H-benzimidazole derivatives has been explored in the context of developing antimicrobial and cytotoxic agents. For instance, a series of 2-substituted-1H-benzimidazole derivatives, which may include the 2-cyclopropyl variant, were synthesized and evaluated for their biological activities against Gram-negative bacteria, fungi, and cancer cell lines, showing potent effects in some cases . Additionally, the synthesis of 1-cyclopropyl-2-ethyl-5-fluoro-6-(4-methylpiperazin-1-yl)-1H-benzimidazole was achieved through a reduction process involving Pd/C in a hydrogen atmosphere, which could be related to the synthesis of 2-cyclopropyl-1H-benzimidazole .
Molecular Structure Analysis
The molecular structure of 1-cyclopropyl-2-ethyl-5-fluoro-6-(4-methylpiperazin-1-yl)-1H-benzimidazole, a closely related compound, was determined through X-ray crystallography. The benzimidazole ring system was found to be nearly planar, and the geometry of the piperazine ring showed no significant distortion from a perfect chair conformation . Although this analysis is for a substituted derivative, it provides insight into the structural characteristics that might be expected for 2-cyclopropyl-1H-benzimidazole.
Chemical Reactions Analysis
The chemical behavior of 2-cyclopropylbenzimidazole derivatives includes the cyclopropyliminium rearrangement, which leads to the formation of 2,3-dihydropyrrolobenzimidazoles. This rearrangement is influenced by the substituents on the cyclopropane ring, with different substituents leading to the formation of various isomeric products .
Physical and Chemical Properties Analysis
While specific physical and chemical properties of 2-cyclopropyl-1H-benzimidazole are not detailed in the provided papers, related compounds have been studied for their biological activities. For example, 2-[[(2-pyridyl)methyl]thio]-1H-benzimidazoles have shown anti-Helicobacter pylori activity in vitro, but their in vivo efficacy was compromised due to their propensity to become proton pump inhibitors upon metabolic oxidation . Additionally, cyclo benzimidazole, which shares the benzimidazole core, exhibited luminescence turn-on sensing of anions, indicating that the benzimidazole moiety can be involved in specific chemical interactions .
Scientific Research Applications
Fungicides
- Scientific Field : Agriculture and Plant Pathology .
- Application : Benzimidazole fungicides are highly effective, low-toxicity, systemic broad-spectrum fungicides developed in the 1960s and 1970s . They are used to prevent and control various plant diseases caused by fungi .
- Methods of Application : The fungicides are applied to the plants or crops that need protection. The specific method of application can vary depending on the specific product and the type of plant disease it is designed to combat .
- Results : These fungicides have shown to be effective in controlling a wide range of plant diseases .
Antimicrobial Agents
- Scientific Field : Microbiology and Pharmacology .
- Application : Some benzimidazole derivatives have been found to exhibit good antimicrobial potential against selected Gram-negative and positive bacterial and fungal species .
- Methods of Application : These compounds are typically administered in a manner appropriate for the type of infection. This could be orally, topically, or intravenously .
- Results : Certain benzimidazole derivatives have shown promising results as antimicrobial agents, comparable to standard drugs such as norfloxacin and fluconazole .
Anticancer Agents
- Scientific Field : Oncology and Pharmacology .
- Application : Certain benzimidazole derivatives have been found to elicit antiproliferative activity against the MCF7 breast cancer cell line .
- Methods of Application : These compounds are typically administered intravenously, although the specific method can vary depending on the type of cancer and the specific drug .
- Results : Some benzimidazole derivatives have shown to be more potent than 5-fluorouracil, a standard drug, in their activity against MCF7 .
properties
IUPAC Name |
2-cyclopropyl-1H-benzimidazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2/c1-2-4-9-8(3-1)11-10(12-9)7-5-6-7/h1-4,7H,5-6H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACQZKAMBZDAMRZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC3=CC=CC=C3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70360148 | |
Record name | 2-cyclopropyl-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70360148 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-cyclopropyl-1H-benzimidazole | |
CAS RN |
16405-79-1 | |
Record name | 2-cyclopropyl-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70360148 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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